Cas no 1211739-95-5 (2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide
• CAS No: 1211739-95-5
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 6072510
• PubChem ID: 45510940
• Update Time: 2025-06-13

2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide
• 2,4-dimethyl-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 2,4-dimethyl-N-[(5-phenyl-3-isoxazolyl)methyl]-
• AKOS024652244
• F2493-2540
• 1211739-95-5
• 2,4-dimethyl-N-((5-phenylisoxazol-3-yl)methyl)thiazole-5-carboxamide

• Inchi： 1S/C16H15N3O2S/c1-10-15(22-11(2)18-10)16(20)17-9-13-8-14(21-19-13)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key： QGACWEFVZKLDIK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=C(C3=CC=CC=C3)ON=2)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide

Introduction to 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide (CAS No. 1211739-95-5)

2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1211739-95-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole and oxazole heterocyclic families, which are well-documented for their broad spectrum of biological activities. The presence of multiple functional groups, including a carboxamide moiety and aromatic rings, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide features a thiazole core substituted with two methyl groups at the 2 and 4 positions. The nitrogen atom of the thiazole ring is further connected to a 5-phenyl-substituted 1,2-oxazole ring through a methylene bridge. This unique arrangement of heterocyclic rings and functional groups suggests potential interactions with biological targets such as enzymes and receptors. The carboxamide group at the 5-position of the thiazole ring introduces additional reactivity and binding potential, making it an attractive scaffold for medicinal chemistry modifications.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. Similarly, oxazole derivatives are known for their role in various therapeutic applications. The combination of these two heterocyclic systems in 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide may contribute to novel mechanisms of action that could be exploited in the treatment of human diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-yl)methyl-1,3-thiazole-5-carboxamide allow for diverse chemical modifications that can fine-tune its biological activity. For instance, the phenyl group on the oxazole ring can be replaced with other aromatic or heteroaromatic systems to explore different binding interactions with biological targets. Additionally, the carboxamide group can be used as a site for prodrug design or to enhance solubility and bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising molecules like 2,4-dimethyl-N-(5-phenyl-1,2-oxazol-3-ylmethyl)-1,3-thiazole)-5-carboxamide based on their structural similarity to known active compounds. These computational approaches have accelerated the drug discovery process by predicting binding affinities and potential side effects before experimental testing.

The synthesis of CAS No. 1211739–95–5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization with methyl groups and introduction of the oxazole moiety through nucleophilic substitution or condensation reactions are critical steps in constructing the desired framework. The final step involves forming the carboxamide group via amidation reactions.

In vitro studies have begun to uncover the biological profile of CAS No. 1211739–95–5. Initial experiments suggest that this compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. The interaction between the phenyl group and biological targets appears to play a significant role in its pharmacological effects. Further investigation into its mechanism of action is warranted to fully understand its therapeutic potential.

The pharmacokinetic properties of CAS No. 1211739–95–5 are also under scrutiny to assess its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) need to be carefully evaluated before moving into preclinical and clinical trials. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being used to study these properties in detail.

The role of CAS No. 1211739–95–5 in combinatorial therapy is another area of interest. By pairing this compound with other drugs that target different pathways or mechanisms, synergistic effects may be achieved that could lead to more effective treatments for complex diseases such as cancer or autoimmune disorders. Preclinical models are being developed to test these combinatorial approaches under controlled conditions.

The future directions for research on CAS No. 1211739–95–5 include exploring its potential as an antiviral agent against emerging pathogens or as a neuroprotective compound in neurodegenerative diseases like Alzheimer’s or Parkinson’s disease. The structural flexibility of this molecule allows chemists to modify various functional groups while retaining its core pharmacophore.

In conclusion,CAS No 1211739–95–5, known chemically as 2,4-dimethyl-N-(5-phenyl1,2-oxazol3-yl)methyl1,3-thiazole5-carboxamide, represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities reported thus far。Further studies are needed to elucidate its full therapeutic potential but initial findings suggest it could be a valuable addition to medicinal chemistry libraries。